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Introduction and Regulatory Significance

Estragole (1-allyl-4-methoxybenzene, CAS 140-67-0) is a naturally occurring phenylpropanoid found in

various essential oils and herbal drugs including fennel, anise, and star anise [1]. This compound has raised

significant safety concerns due to its genotoxic and carcinogenic properties [2]. The European Medicines

Agency's Committee on Herbal Medicinal Products (HMPC) has emphasized that exposure to estragole

should be kept as low as practically achievable [3].

Recent regulatory developments include a new Ph. Eur. chapter (2.8.27) specifically addressing the

determination of estragole in herbal drugs and preparations [2] [3]. The proposed gas chromatography-based

method has been validated for specific matrices including aniseed, anise oil, star anise, star anise oil, sweet

fennel, bitter fennel, and various fennel oils [2]. The comment period for this new chapter extends until

September 30, 2025 [2] [3].

Analytical Methodologies

2.1. RP-HPLC-DAD Method (Isocratic Elution)

A novel reversed-phase high-performance liquid chromatography with diode-array detection (RP-HPLC-

DAD) method has been developed for simultaneous determination of estragole and trans-anethole [1].

Chromatographic Conditions:

Column: C18 reversed-phase column
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Mobile Phase: Methanol:water:acetonitrile (55:25:20, v/v/v)

Elution Mode: Isocratic
Flow Rate: 1.5 mL/min

Detection: DAD at 254 nm
Injection Volume: 20 μL

Run Time: <10 minutes

Sample Preparation:

Herbal products: Ultrasound-assisted extraction with methanol

Essential oils: Direct dilution with methanol
Filtration: Through 0.45 μm membrane filters before injection

Method Advantages:

Simple isocratic elution versus complex gradients
Rapid analysis (<10 minutes)

Simultaneous quantification of estragole and trans-anethole
No thermal degradation concerns compared to GC methods

2.2. GC-Based Methods (Ph. Eur. Chapter 2.8.27)

The newly proposed European Pharmacopoeia chapter specifies gas chromatography as the preferred method

for estragole determination [2] [3].

Instrumentation: Gas chromatography with flame ionization detection (GC-FID) or mass

spectrometry (GC-MS)
Validated Matrices: Aniseed, anise oil, star anise, star anise oil, sweet fennel, bitter fennel, cut bitter

fennel, bitter-fennel fruit oil, and bitter-fennel herb oil [2]
Applicability: For other herbal drugs or preparations, suitability must be demonstrated or an

alternative validated method used [3]

2.3. Alternative Methods

GC-FID/GC-MS: Most widely used for essential oil analysis [1]
Stir Bar Sorptive Extraction (SBSE) with GC-MS: For detection of estragole in herbal products [1]

Ultrasound-Assisted Extraction: Coupled with UPLC methods [1]

Method Validation Protocols
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The RP-HPLC-DAD method has been validated according to ICH guidelines [1].

Table 1: Method Validation Parameters for RP-HPLC-DAD Estragole Analysis

Validation Parameter Specification Results

Linearity Range 1-100 μg/mL R² > 0.999

Limit of Detection
(LOD)

Signal-to-noise ratio 3:1 0.15 μg/mL

Limit of Quantification
(LOQ)

Signal-to-noise ratio 10:1 0.5 μg/mL

Precision (RSD) Intra-day and inter-day <2%

Accuracy Recovery studies 98-102%

Specificity No interference from other compounds Confirmed

Robustness Minor changes in mobile phase composition, flow

rate, and column temperature

Method remained

unaffected

Table 2: Estragole Content in Various Herbal Matrices

Herbal Matrix Estragole Content Analytical Method

Fennel (F. vulgare var. vulgare) 57.9% of essential oil GC-FID/GC-MS [1]

Fennel essential oil 51.18-72% GC-FID/GC-MS [1]

Fennel herbal teas Varies by preparation method GC-MS [4]

Anise Minor component GC-FID/GC-MS [1]

Star anise Minor component GC-FID/GC-MS [1]
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Experimental Workflow

The following diagram illustrates the complete analytical workflow for estragole determination in herbal

products:
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Sample Preparation

Chromatographic Analysis

Method Validation

Start Analysis

Weigh powdered herbal material

Add extraction solvent (methanol)

Ultrasound-assisted extraction

Centrifuge and filter (0.45 μm)

Inject sample (20 μL)

Isocratic elution
MeOH:Water:ACN (55:25:20)

DAD detection at 254 nm

Peak identification and integration
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Specificity testing

Linearity assessment
(1-100 μg/mL)

Precision evaluation
(Intra-day, inter-day)

Accuracy determination
(Recovery studies)

LOD/LOQ calculation

Data Analysis and Reporting

Click to download full resolution via product page

Safety and Risk Assessment Considerations

Estragole is metabolized into 1´-hydroxy estragole, which undergoes activation and forms DNA adducts

leading to genotoxicity and carcinogenicity [1]. The Margin of Exposure (MOE) approach is

recommended for risk assessment, where an MOE of 10,000 or higher is considered of low concern from a

public health perspective [4].

For fennel herbal teas specifically, risk assessment has led to the calculation of MOE values of 34-1000,

indicating that the use of fennel herbal tea is of high priority for risk management [4]. This underscores

the critical importance of accurate estragole quantification in quality control.
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Applications in Quality Control

The validated methods are essential for:

Quality control laboratories for routine analysis of estragole concentrations [1]

Verification of herb authenticity and detection of degraded samples [1]
Ensuring consumer safety by monitoring estragole levels in herbal products [2]

Regulatory compliance with evolving Ph. Eur. requirements [2] [3]
Stability studies of herbal drugs and preparations

Conclusion

The development and validation of robust analytical methods for estragole determination are crucial for

ensuring the safety and quality of herbal medicinal products. The newly proposed RP-HPLC-DAD method

offers a practical alternative to GC-based methods, providing rapid, simultaneous quantification of estragole

and trans-anethole without thermal degradation concerns [1]. With the implementation of the new Ph. Eur.

chapter 2.8.27, laboratories must validate their methods for specific matrices to ensure regulatory compliance

and patient safety [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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